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Cat. No.: B10805913

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyruvate Kinase M2 (PKM2) is a critical enzyme in cellular metabolism, particularly in cancer

cells where it plays a pivotal role in the Warburg effect—the metabolic shift towards aerobic

glycolysis. This alteration in glucose metabolism provides cancer cells with the necessary

building blocks for rapid proliferation. As such, PKM2 has emerged as a promising therapeutic

target for cancer treatment. PKM2-IN-9 (also referred to as Compound C1) is a potent inhibitor

of PKM2, showing significant potential in cancer research. This technical guide provides a

comprehensive overview of the chemical structure, properties, and biological evaluation of

PKM2-IN-9.

Chemical Structure and Properties
PKM2-IN-9 is a benzimidazole derivative with a molecular formula of C24H22N4O2 and a

molecular weight of 398.46 g/mol .[1] The chemical structure and key identifiers are

summarized in the table below.
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Property Value

IUPAC Name
2-(benzamidomethyl)-1-(2-(m-tolylamino)-2-

oxoethyl)-1H-benzo[d]imidazole

Molecular Formula C24H22N4O2

Molecular Weight 398.46 g/mol

CAS Number 498568-75-5

SMILES
Cc1cccc(c1)NC(=O)Cn1c2ccccc2nc1CNC(=O)c

1ccccc1

A detailed, step-by-step synthesis protocol for PKM2-IN-9 is not publicly available. However, a

general synthetic scheme is outlined in patent WO2008019139A2.

Biological Activity
PKM2-IN-9 is a potent inhibitor of the M2 isoform of pyruvate kinase. In biochemical assays, it

has been demonstrated to inhibit PKM2 activity by 75% at a concentration of 50 μM.[1] The

inhibition of PKM2 by small molecules is a promising strategy in cancer therapy as it can

reverse the Warburg effect, thereby depriving cancer cells of the metabolic advantages

required for their growth and proliferation.

Quantitative Data Summary
Compound Target Assay Type Result

PKM2-IN-9 PKM2 Enzymatic Assay
75% inhibition @ 50

μM[1]

Experimental Protocols
Pyruvate Kinase M2 Inhibition Assay (Coupled Enzyme
Assay)
The inhibitory activity of PKM2-IN-9 on PKM2 can be determined using a lactate

dehydrogenase (LDH)-coupled enzymatic assay. This assay measures the rate of pyruvate
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production by PKM2, which is then used by LDH to oxidize NADH to NAD+, resulting in a

decrease in absorbance at 340 nm.

Principle:

The assay is based on the following coupled reactions:

PKM2 Reaction: Phosphoenolpyruvate (PEP) + ADP → Pyruvate + ATP

LDH Reaction: Pyruvate + NADH + H+ → Lactate + NAD+

The rate of NADH consumption in the second reaction is directly proportional to the rate of

pyruvate production in the first reaction and is monitored by the decrease in absorbance at 340

nm.

Materials:

Recombinant human PKM2 enzyme

Phosphoenolpyruvate (PEP)

Adenosine diphosphate (ADP)

NADH

Lactate Dehydrogenase (LDH)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 10 mM MgCl2)

PKM2-IN-9 (dissolved in DMSO)

96-well microplate

Spectrophotometer capable of reading absorbance at 340 nm

General Procedure:

Prepare a reaction mixture containing assay buffer, PEP, ADP, NADH, and LDH.
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Add PKM2-IN-9 at various concentrations to the wells of the microplate. Include a vehicle

control (DMSO) and a positive control (no inhibitor).

Initiate the reaction by adding the PKM2 enzyme to all wells.

Immediately measure the decrease in absorbance at 340 nm over time at a constant

temperature (e.g., 25°C or 37°C).

Calculate the initial reaction rates from the linear portion of the absorbance vs. time curve.

Determine the percent inhibition for each concentration of PKM2-IN-9 relative to the vehicle

control.

Note: Specific concentrations of reagents and incubation times may need to be optimized for

individual experimental setups.

Signaling Pathways and Mechanism of Action
PKM2 is a key regulator of glycolysis and plays a central role in the metabolic reprogramming

of cancer cells. In its highly active tetrameric form, PKM2 efficiently converts PEP to pyruvate,

promoting ATP production through oxidative phosphorylation. However, in cancer cells, PKM2

often exists in a less active dimeric form. This dimeric state leads to the accumulation of

glycolytic intermediates, which are then shunted into anabolic pathways, such as the pentose

phosphate pathway (PPP) and serine biosynthesis, to produce nucleotides, lipids, and amino

acids necessary for cell proliferation.[2][3]

The activity of PKM2 is regulated by various signaling pathways, including growth factor

signaling through tyrosine kinases. Phosphorylation of PKM2 can promote its dimeric state,

thus favoring anabolic metabolism. By inhibiting PKM2, PKM2-IN-9 is expected to interfere with

this metabolic reprogramming, forcing cancer cells to rely on less efficient metabolic pathways

and potentially leading to reduced proliferation and cell death.
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Caption: Regulation of PKM2 activity and its role in cancer cell metabolism.

Experimental Workflow for Evaluating PKM2-IN-9
A logical workflow for the preclinical evaluation of a PKM2 inhibitor like PKM2-IN-9 would

involve a series of in vitro and in vivo experiments to determine its potency, selectivity, and

efficacy.
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Caption: A typical workflow for the preclinical evaluation of a PKM2 inhibitor.

Conclusion
PKM2-IN-9 is a potent benzimidazole-based inhibitor of pyruvate kinase M2. Its ability to target

a key enzyme in cancer metabolism makes it a valuable tool for cancer research and a

potential starting point for the development of novel anticancer therapeutics. Further studies

are warranted to fully elucidate its mechanism of action, selectivity, and in vivo efficacy. This
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technical guide provides a foundational understanding of PKM2-IN-9 for researchers and drug

development professionals working in the field of cancer metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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